Cas no 172991-73-0 (2-Hydroxymethyl-oxazole-5-carboxylic acid ethyl ester)

2-Hydroxymethyl-oxazole-5-carboxylic acid ethyl ester structure
172991-73-0 structure
Product Name:2-Hydroxymethyl-oxazole-5-carboxylic acid ethyl ester
CAS No:172991-73-0
MF:C7H9NO4
MW:171.150662183762
CID:4704331
Update Time:2023-08-29

2-Hydroxymethyl-oxazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxymethyl-oxazole-5-carboxylic acid ethyl ester
    • 5-Oxazolecarboxylic acid, 2-(hydroxymethyl)-, ethyl ester
    • Inchi: 1S/C7H9NO4/c1-2-11-7(10)5-3-8-6(4-9)12-5/h3,9H,2,4H2,1H3
    • InChI Key: PQQNZNXCUSENCP-UHFFFAOYSA-N
    • SMILES: O1C(CO)=NC=C1C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Topological Polar Surface Area: 72.6
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.